Cas no 2172483-08-6 (6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine)

• Product Name: 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine
• CAS No: 2172483-08-6
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6281688
• PubChem ID: 165866039
• Update Time: 2025-06-11

6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine
• 2172483-08-6
• EN300-1653417

• Inchi： 1S/C11H14FNO/c1-14-10-5-4-8-7-13-6-2-3-9(8)11(10)12/h4-5,13H,2-3,6-7H2,1H3
• InChI Key： MQYJFVVRKHMNDS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2CNCCCC=21)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine

Comprehensive Overview of 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine (CAS No. 2172483-08-6)

6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine (CAS No. 2172483-08-6) is a novel organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzazepine derivative features a fluorine and methoxy substitution, which enhances its reactivity and binding affinity in biological systems. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules, including central nervous system (CNS) therapeutics and enzyme modulators.

The compound's molecular structure, characterized by a tetrahydro-1H-2-benzazepine core, offers versatility in drug design. The presence of a fluoro group at the 6-position and a methoxy group at the 7-position introduces steric and electronic effects that can influence pharmacokinetics. These modifications are often explored in medicinal chemistry to improve metabolic stability and target selectivity. Recent studies highlight its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where benzazepine-based compounds show promise as dopamine receptor ligands.

In the context of current research trends, 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine aligns with the growing demand for small-molecule therapeutics with high specificity. Its CAS No. 2172483-08-6 is frequently searched in academic databases and patent filings, reflecting its relevance in intellectual property and innovation. The compound's synthetic pathways, often involving palladium-catalyzed cross-coupling or reductive amination, are topics of interest for chemists optimizing scalable production methods.

From an industrial perspective, the compound's stability under various pH conditions and solubility profiles make it a candidate for formulation development. Pharmaceutical companies are investigating its compatibility with liposomal delivery systems and nanoparticle carriers, which are hot topics in drug delivery research. Additionally, its potential as a fluorescence probe for imaging applications is being explored, leveraging the fluoro substituent's photophysical properties.

Environmental and regulatory considerations are also critical when discussing 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine. While not classified as hazardous, its biodegradation pathways and ecotoxicological impact are under scrutiny to ensure compliance with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, such as microwave-assisted reactions or biocatalysis, to minimize waste and energy consumption.

In summary, 6-fluoro-7-methoxy-2,3,4,5-tetrahydro-1H-2-benzazepine (CAS No. 2172483-08-6) represents a multifaceted compound with broad applicability in drug discovery and material science. Its structural features and functional groups position it as a valuable tool for advancing precision medicine and molecular imaging. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and technological challenges.